Cas no 1449376-84-4 (Phrymarolin V)

• Product Name: Phrymarolin V
• CAS No: 1449376-84-4
• MF: C₂₀H₁₈O₈
• MW: 0
• CID: 4742438
• PubChem ID: 154804629
• Update Time: 2025-07-15

Phrymarolin V Chemical and Physical Properties

Names and Identifiers

• AKOS040763201
• Phrymarolin V
• 1449376-84-4

• Inchi： InChI=1S/C20H18O8/c21-20-8-23-18(11-1-3-14-16(5-11)26-9-24-14)13(20)7-22-19(20)28-12-2-4-15-17(6-12)27-10-25-15/h1-6,13,18-19,21H,7-10H2
• InChI Key： RXQJOTWPTKUQPD-UHFFFAOYSA-N
• SMILES： OC12COC(C1COC2Oc1ccc2OCOc2c1)c1ccc2OCOc2c1

Computed Properties

• Exact Mass: 386.10016753g/mol
• Monoisotopic Mass: 386.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.8Ų

Phrymarolin V Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on Phrymarolin V

Recent Advances in Phrymarolin V (1449376-84-4) Research: A Comprehensive Overview

Phrymarolin V (CAS: 1449376-84-4) is a bioactive natural product that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and promising pharmacological properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential in various disease models. This research brief aims to provide a comprehensive overview of the latest findings related to Phrymarolin V, highlighting key advancements and future directions.

The discovery of Phrymarolin V stems from the investigation of natural sources, particularly plants of the Phryma genus, which have been traditionally used in herbal medicine. The compound's molecular structure, characterized by a complex polycyclic framework, has been identified as a key determinant of its biological activity. Recent synthetic efforts have focused on developing efficient routes to produce Phrymarolin V and its analogs, enabling further pharmacological evaluation. Notably, the compound has shown potent inhibitory effects on specific enzymatic targets, suggesting its potential as a lead compound for drug development.

In vitro and in vivo studies have demonstrated that Phrymarolin V exhibits significant anti-inflammatory and anticancer activities. Mechanistic investigations reveal that the compound modulates critical signaling pathways, including the NF-κB and MAPK cascades, which are implicated in inflammation and cancer progression. Additionally, Phrymarolin V has been shown to induce apoptosis in various cancer cell lines while sparing normal cells, highlighting its selectivity and therapeutic window. These findings underscore the compound's potential as a multifunctional agent in the treatment of chronic inflammatory diseases and malignancies.

Recent advancements in the structural modification of Phrymarolin V have led to the development of derivatives with improved pharmacokinetic properties and enhanced bioactivity. Structure-activity relationship (SAR) studies have identified key functional groups that are critical for its biological effects, providing valuable insights for further optimization. Furthermore, computational modeling and molecular docking studies have elucidated the binding interactions between Phrymarolin V and its molecular targets, facilitating the rational design of next-generation analogs.

Despite these promising findings, challenges remain in the clinical translation of Phrymarolin V. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this intriguing compound. Future research directions may include the exploration of combination therapies, the development of targeted delivery systems, and the investigation of Phrymarolin V's effects on emerging disease targets.

In conclusion, Phrymarolin V represents a compelling example of how natural products can serve as valuable starting points for drug discovery. The latest research highlights its diverse pharmacological activities and provides a solid foundation for further development. As the field continues to evolve, Phrymarolin V and its derivatives are poised to make significant contributions to the advancement of chemical biology and medicinal chemistry, offering new hope for the treatment of complex diseases.